Cas no 1785550-52-8 (3-Pyrrolidineacetic acid, 4-methyl-)

• Product Name: 3-Pyrrolidineacetic acid, 4-methyl-
• CAS No: 1785550-52-8
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• CID: 5263769
• Update Time: 2025-06-13

3-Pyrrolidineacetic acid, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidineacetic acid, 4-methyl-

• Inchi： 1S/C7H13NO2/c1-5-3-8-4-6(5)2-7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)
• InChI Key： RYXDJNBCZOCFBB-UHFFFAOYSA-N
• SMILES： N1CC(C)C(CC(O)=O)C1

Additional information on 3-Pyrrolidineacetic acid, 4-methyl-

Recent Advances in the Study of 3-Pyrrolidineacetic acid, 4-methyl- (CAS: 1785550-52-8) in Chemical Biology and Pharmaceutical Research

The compound 3-Pyrrolidineacetic acid, 4-methyl- (CAS: 1785550-52-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its pyrrolidine backbone and acetic acid side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its role as a versatile building block in drug discovery, particularly in the synthesis of novel bioactive molecules targeting neurological disorders, inflammation, and metabolic diseases.

One of the key areas of investigation involves the compound's utility as a chiral intermediate in asymmetric synthesis. Researchers have demonstrated its efficacy in facilitating the construction of complex molecular architectures with high enantioselectivity. A 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of γ-aminobutyric acid (GABA) analogs, which exhibit enhanced blood-brain barrier permeability and improved pharmacokinetic profiles compared to traditional GABAergic agents.

In addition to its synthetic applications, 3-Pyrrolidineacetic acid, 4-methyl- has been explored for its direct biological activity. Preliminary in vitro studies suggest that it may modulate key signaling pathways involved in neuroinflammation, particularly through interactions with Toll-like receptors (TLRs) and NOD-like receptors (NLRs). These findings, reported in a recent issue of ACS Chemical Neuroscience, indicate its potential as a lead compound for developing new anti-inflammatory agents targeting neurodegenerative conditions such as Alzheimer's disease and multiple sclerosis.

The compound's physicochemical properties have also been a subject of detailed investigation. Computational studies utilizing density functional theory (DFT) have provided insights into its conformational flexibility and hydrogen-bonding capabilities, which are crucial for understanding its interactions with biological targets. These theoretical findings, coupled with experimental data from X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, have enabled researchers to optimize its structure for enhanced target affinity and metabolic stability.

Recent advancements in formulation science have addressed previous challenges related to the compound's solubility and bioavailability. A 2024 patent application describes novel salt forms and cocrystals of 3-Pyrrolidineacetic acid, 4-methyl- that significantly improve its dissolution characteristics while maintaining its biological activity. These developments pave the way for more effective oral dosage forms in potential clinical applications.

Looking forward, the research community anticipates further exploration of this compound's therapeutic potential through advanced preclinical studies. Current efforts are focused on elucidating its mechanism of action at the molecular level and evaluating its safety profile in animal models. The growing body of evidence supporting its diverse applications positions 3-Pyrrolidineacetic acid, 4-methyl- as a promising candidate for future drug development initiatives in multiple therapeutic areas.